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Compound of Interest

Compound Name: 2-Methyl-2-propyl-1,3-propanediol

Cat. No.: B018018 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-propyl-1,3-propanediol (MPPD), a simple alkyl diol, serves as a critical

pharmaceutical intermediate, most notably in the synthesis of anxiolytics and centrally acting

skeletal muscle relaxants. Its unique structural features make it a valuable precursor for the

production of dicarbamate derivatives, which constitute the active pharmaceutical ingredients

(APIs) of several widely prescribed medications. This technical guide provides a

comprehensive overview of the synthesis, chemical properties, and pharmaceutical

applications of MPPD, with a focus on its role in the production of meprobamate and

carisoprodol. Detailed experimental protocols, quantitative data, and visualizations of relevant

pathways are presented to support research and development in the pharmaceutical industry.

Chemical and Physical Properties
2-Methyl-2-propyl-1,3-propanediol is a white crystalline solid at room temperature. Its

bifunctional nature, possessing two primary hydroxyl groups, allows for a variety of chemical

transformations, making it a versatile building block in organic synthesis.[1][2]
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Property Value Reference

CAS Number 78-26-2 [3]

Molecular Formula C₇H₁₆O₂ [3]

Molecular Weight 132.20 g/mol [4]

Melting Point 56-59 °C [3]

Boiling Point 230 °C at 753 mmHg

Appearance White crystalline solid [5]

Purity (typical) ≥ 98% [2]

Synthesis of 2-Methyl-2-propyl-1,3-propanediol
The industrial production of 2-Methyl-2-propyl-1,3-propanediol is primarily achieved through

two main synthetic routes: aldol addition followed by hydrogenation, and a classical approach

involving hydroxymethylation.[5][6]

Synthesis via Hydroxymethylation of 2-Methylpentanal
One common method involves the reaction of 2-methylpentanal with formaldehyde in the

presence of a base, such as sodium hydroxide. This is followed by a Cannizzaro-type reaction

or a separate reduction step to yield the final diol.

Experimental Protocol: Synthesis of 2-Methyl-2-propyl-1,3-propanediol via

Hydroxymethylation

Objective: To synthesize 2-Methyl-2-propyl-1,3-propanediol from 2-methylpentanal and

formaldehyde.

Materials:

2-Methylpentanal

36% Formaldehyde solution
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Sodium hydroxide solution

Benzene (or another suitable extraction solvent)

Water

Procedure:

To a reaction vessel containing 2-methylpentanal, add a 36% formaldehyde solution at room

temperature.

Slowly add sodium hydroxide solution dropwise. The reaction is exothermic, and the

temperature will naturally rise to approximately 70 °C.

After the initial exothermic reaction subsides, heat the mixture to 90 °C and maintain for 1

hour.

Cool the reaction mixture to 60 °C and allow the layers to separate.

Separate the upper organic layer. Wash the aqueous layer with benzene.

Combine the organic layer and the benzene extracts.

Recover the benzene by distillation.

Purify the crude product by vacuum distillation, collecting the fraction at 160 °C (14.7 kPa).

Expected Yield: 93%[5]

Application as a Pharmaceutical Intermediate
The primary pharmaceutical application of 2-Methyl-2-propyl-1,3-propanediol is as a

precursor for the synthesis of dicarbamate drugs.[1][6] The two hydroxyl groups of MPPD can

be readily converted to carbamate esters, leading to the formation of APIs with significant

biological activity.

Synthesis of Meprobamate and Carisoprodol
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Meprobamate and carisoprodol are two key drugs synthesized from MPPD. The synthesis

generally involves the reaction of MPPD with phosgene or a phosgene equivalent, followed by

reaction with ammonia for meprobamate or isopropylamine for carisoprodol.

2-Methyl-2-propyl-1,3-propanediol

Dichlorformate Intermediate

+ Phosgene

Meprobamate

+ Ammonia

Carisoprodol

+ Isopropylamine

Phosgene (or equivalent) Ammonia Isopropylamine

Click to download full resolution via product page

Caption: General synthesis pathway of Meprobamate and Carisoprodol from MPPD.

Quantitative Data for Derivative Synthesis
The following table summarizes the yield and purity data from various examples of the

synthesis of a carbonate derivative of 2-Methyl-2-propyl-1,3-propanediol, which is an

intermediate in the synthesis of carisoprodol. The reaction involves 2-Methyl-2-propyl-1,3-
propanediol and trichloromethyl chloroformate with an organic amine catalyst in an organic

solvent.[7]
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Molar Ratio
(MPPD:Tric
hloromethyl
Chloroform
ate:Catalyst
)

Catalyst Solvent
Temperatur
e (°C)

Yield (%) Purity (%)

1:0.8:1.0

N,N-

dimethylform

amide

Benzene 25 82.0 98.2

1:0.5:0.6 Triethylamine
Tetrahydrofur

an
30 82.2 98.0

1:0.7:0.8

N,N-

dimethylanilin

e

Cyclohexano

ne
-5 82.1 98.1

1:0.5:0.4 Triethylamine

1,2-

dichloroethan

e

10 74.6 98.0

1:1.0:0.2 Pyridine
n-butyl

acetate
40 83.2 97.8

1:1.0:0.4 Pyridine
n-butyl

acetate
50 72.3 97.8

1:0.7:0.5

N,N-

dimethylanilin

e

Cyclohexano

ne
30 70.2 98.1

1:1.2:0.4

N,N-

dimethylform

amide

Chloroform 20 60.0 97.9

Mechanism of Action of MPPD-Derived
Pharmaceuticals
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Both carisoprodol and its primary metabolite, meprobamate, exert their therapeutic effects by

modulating the function of the GABA-A receptor in the central nervous system.[1][8] The

GABA-A receptor is a ligand-gated ion channel that, upon binding of the neurotransmitter

GABA, allows the influx of chloride ions, leading to hyperpolarization of the neuron and a

decrease in its excitability.

Carisoprodol and meprobamate act as positive allosteric modulators of the GABA-A receptor,

meaning they bind to a site on the receptor that is different from the GABA binding site and

enhance the effect of GABA.[9][10] This action is similar to that of barbiturates.[1] This

enhanced GABAergic transmission results in the sedative, anxiolytic, and muscle relaxant

properties of these drugs.
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Caption: Mechanism of action of MPPD-derived drugs on the GABA-A receptor.
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Biological Activity and Toxicology
2-Methyl-2-propyl-1,3-propanediol itself exhibits sedative, anticonvulsant, and muscle

relaxant effects.[3] However, it is primarily used as a synthetic precursor rather than a

therapeutic agent in its own right. The toxicological profile of MPPD-derived drugs is a

significant consideration in their clinical use. Both carisoprodol and meprobamate have the

potential for abuse and dependence.[11][12]

Conclusion
2-Methyl-2-propyl-1,3-propanediol is a cornerstone intermediate in the synthesis of important

pharmaceutical agents. Its efficient conversion to dicarbamate derivatives like meprobamate

and carisoprodol has led to the development of effective treatments for anxiety and

musculoskeletal conditions. A thorough understanding of its synthesis, chemical properties, and

the mechanism of action of its derivatives is essential for the continued development of safe

and effective therapeutics. This guide provides a foundational resource for researchers and

professionals in the field, highlighting the critical role of this versatile molecule in modern

medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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